Cas no 1368991-94-9 (1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1368991-94-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5014118
• Update Time: 2025-07-21

1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid
• 1-[(4-methoxyphenyl)methyl]imidazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-9(3-5-10)6-14-7-11(12(15)16)13-8-14/h2-5,7-8H,6H2,1H3,(H,15,16)
• InChI Key： XGSNGFRIOQVFBA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=NC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid

Professional Introduction to 1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic Acid (CAS No. 1368991-94-9)

1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid, with the CAS number 1368991-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxybenzyl group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid molecule exhibits a distinct arrangement of functional groups that enhances its utility in synthetic chemistry. The imidazole ring, a five-membered aromatic structure containing two nitrogen atoms, serves as a core scaffold that can be modified to yield derivatives with tailored biological activities. The methoxybenzyl group, attached to the imidazole ring at the 1-position, introduces hydrophobicity and electronic effects that influence the compound's interactions with biological targets. Additionally, the carboxylic acid functionality at the 4-position provides a site for further chemical modifications, such as esterification or amidation, which are common strategies in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. The< strong>1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid has been investigated for its possible role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The methoxybenzyl group is particularly noteworthy, as it can enhance the solubility and bioavailability of imidazole-based drugs, facilitating their absorption and distribution within biological systems.

One of the most compelling aspects of< strong>1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with enhanced therapeutic profiles. For example, modifications of the imidazole ring have led to derivatives that demonstrate potent activity against bacterial infections and viral pathogens. Furthermore, the carboxylic acid moiety has been utilized to create prodrugs or conjugates that improve drug delivery systems, ensuring targeted release and sustained action at therapeutic sites.

The synthesis of< strong>1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore its importance as a precursor for more complex pharmaceutical intermediates.

The pharmacokinetic properties of< strong>1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid are also of considerable interest. Preliminary studies indicate that this compound exhibits favorable metabolic stability and moderate oral bioavailability, suggesting its potential for clinical translation. Additionally, its ability to interact with biological targets without significant off-target effects makes it an attractive candidate for further development into a lead compound for drug discovery programs.

In conclusion, 1-(4-Methoxybenzyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368991-94-9) represents a promising entity in pharmaceutical research due to its unique structural features and biological potential. Its role as a versatile intermediate in drug synthesis, coupled with its demonstrated efficacy in preclinical studies, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing unmet medical needs across various therapeutic domains.